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In the landscape of digital forensics, the thorough and accurate extraction of data from mobile
devices is paramount. MSAB's XRY is a prominent tool utilized by law enforcement and
forensic investigators for this purpose. This guide provides an objective performance
benchmark of MSAB XRY against other industry-standard digital forensic tools. The analysis is
based on quantitative data from independent testing and academic studies, offering
researchers, scientists, and drug development professionals a comprehensive overview of its

capabilities and limitations.

Core Performance Metrics: A Tabular Comparison

The performance of digital forensic tools can be assessed across several key metrics. The
following tables summarize the capabilities of MSAB XRY in comparison to other leading tools
in the field, primarily based on data from the National Institute of Standards and Technology
(NIST) Computer Forensics Tool Testing (CFTT) program and other comparative studies.

Table 1: Data Acquisition Success Rate by Data Category (Based on NIST CFTT Reports)
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Data
Category

MSAB XRY
v10.9.0

MSAB XRY
v10.5.0

MSAB XRY
v9.1.1

MSAB XRY
v9.0.2

General
Competitor
Performanc
e

Contacts

As Expected

As Expected

Partialt

As Expected

Generally
high,
occasional
issues with
specific
fields.

Call Logs

As Expected

As Expected

Partialt

As Expected

High, with
some tools
failing to
recover all

call types.

SMS/MMS

As Expected

As Expected

As Expected

As Expected

Very high, a
core
competency
for most

tools.

Calendar

As Expected

As Expected

Partial*

Partial2

Variable,
depends on
OS and
calendar app

version.

Notes/Memos

As Expected

As Expected

Partialt

Partial2

Inconsistent
across
different tools

and devices.

Images

As Expected

As Expected

As Expected

As Expected

High,
including
recovery of
deleted

images.
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High, similar
Videos As Expected As Expected As Expected As Expected to image

recovery.

Highly

variable,

dependent on
Social Media Partial® Partial® Partial® N/A P _

app version

and

encryption.

1 Partial recovery indicates that not all data entries were successfully retrieved for all tested
devices. For instance, in the NIST test for XRY v9.1.1, contact entries and call logs were not
reported for the LG G4, and calendar and memo data were not reported for several devices[1].
2 In the NIST test for XRY v9.0.2, calendar-related data was not reported for several Android
devices, and memo data was not presented in the user interface[2]. 2 The acquisition and
reporting of social media data are contingent on factors such as the device's state (e.qg.,
rooted), the extraction method, and the application's version[1].

Table 2: Qualitative Feature Comparison
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Feature

MSAB XRY

Cellebrite UFED

Magnet AXIOM

Primary Function

Mobile Device Data

Extraction & Analysis

Mobile Device Data

Extraction & Analysis

Integrated Computer

and Mobile Forensics

Relies on other tools

Physical Extraction Yes Yes o
for acquisition[3][4]
Logical Extraction Yes Yes Yes
File System Extraction  Yes Yes Yes
Cloud Data Extraction  Yes Yes Yes
Bypass Capabilities Advanced Advanced N/A
Data Carving Efficient Efficient Strong

User Interface

User-friendly

User-friendly

Comprehensive, can

be complex

Reporting

Comprehensive

Comprehensive

Detailed and

customizable

Experimental Protocols

The benchmark data presented is primarily derived from the rigorous testing methodologies

employed by the NIST CFTT program. These protocols are designed to ensure objectivity and

reproducibility.

NIST CFTT Methodology for Mobile Device Forensics:

The core of the NIST testing protocol involves the following steps:

» Device Selection: A range of popular mobile devices with varying operating systems (Android
and i0S) and security features are selected for testing. The specific models and OS versions
are documented in each report[1][2][5][6][7][8].

o Data Population: The internal memory of each device is populated with a standardized
dataset. This dataset includes a variety of data types such as contacts, call logs, messages,
calendar entries, notes, and multimedia files.
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» Forensic Tool Execution: The forensic tool under evaluation, in this case, MSAB XRY, is
used to perform a data extraction from the prepared devices. The specific version of the tool
is recorded, and the extraction is conducted in a controlled laboratory environment.

o Data Verification: The data extracted by the tool is then meticulously compared against the
original populated dataset. The results are categorized as "As Expected,” "Partial,” or "Not
As Expected." Any anomalies or failures to extract specific data points are documented in
detail[1][2][5][6][71[8]

e Reporting: A comprehensive report is generated, outlining the test environment, the devices
used, the data population details, and a detailed breakdown of the tool's performance for
each data category and device.

Visualization of Digital Forensics Workflow and
Comparison Logic

To better illustrate the processes and logical relationships involved in digital forensic
examinations and tool comparisons, the following diagrams are provided.
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Caption: A simplified workflow of a typical digital forensics investigation using a tool like MSAB
XRY.
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Caption: Key criteria for the comparative evaluation of digital forensic tools like MSAB XRY.

Conclusion

MSAB XRY demonstrates a high level of performance in the extraction of common data types
from a wide range of mobile devices, as validated by independent testing from NIST. Its
strengths lie in its comprehensive data acquisition capabilities and user-friendly interface.
However, like all forensic tools, its performance can be impacted by the device's operating
system, the version of installed applications, and the presence of encryption. For forensic
practitioners, a multi-tool approach is often recommended to ensure the most comprehensive
data recovery. The quantitative data and methodologies provided in this guide offer a solid
foundation for making informed decisions when selecting and utilizing digital forensic tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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